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Compound of Interest

Compound Name: Aurintricarboxylic Acid

Cat. No.: B15623186 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Aurintricarboxylic Acid, including detailed operational and disposal

plans to support your critical work.

Aurintricarboxylic acid is a chemical compound that requires careful handling due to its

potential to cause irritation to the eyes, skin, and respiratory tract.[1][2][3] Adherence to proper

safety protocols is crucial to minimize risk and ensure the well-being of all laboratory personnel.

Recommended Personal Protective Equipment
(PPE)
When working with Aurintricarboxylic Acid, a comprehensive PPE strategy is the first line of

defense. The following table summarizes the recommended equipment to be used.
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PPE Category Recommended Equipment
Specifications and
Standards

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Hand Protection Appropriate protective gloves.

The specific type of glove

should be selected based on

the potential for exposure and

the specific laboratory task.

Consult the glove

manufacturer's compatibility

data.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88 standards should be in

place.[1] The type of respirator

(e.g., dust mask, air-purifying

respirator with appropriate

cartridges) should be chosen

based on the potential for

airborne dust or aerosol

generation.

Skin and Body Protection
Protective clothing, such as a

lab coat or apron.

Wear appropriate protective

clothing to prevent skin

exposure.[1][4]

Operational Plan for Handling Aurintricarboxylic
Acid
A systematic approach to handling Aurintricarboxylic Acid will minimize exposure and ensure

a safe workflow.
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1. Preparation and Engineering Controls:

Work in a well-ventilated area.[1][5][6] Facilities should be equipped with an eyewash station

and a safety shower.[1]

Ensure all necessary PPE is readily available and in good condition.

Review the Safety Data Sheet (SDS) for Aurintricarboxylic Acid before beginning any

work.[1][2][3][4][5][6][7]

2. Handling the Compound:

Avoid generating dust.[1][6] Minimize dust generation and accumulation.[1][6]

Wash hands thoroughly after handling the material.[1][5]

Avoid contact with eyes, skin, and clothing.[1][6]

Keep the container tightly closed when not in use.[1][6]

3. Storage:

Store in a tightly closed container.[1][6]

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizers.[1][6]

4. Disposal:

Dispose of waste in accordance with all applicable local, regional, and national laws and

regulations.[5]

Small amounts of the material may be suitable for sanitary sewer or trash disposal, but it is

critical to check with local regulations first.[5]

Emergency Response Plan
In the event of an exposure or spill, immediate and appropriate action is critical.
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Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1]

Seek medical attention.[1]

Skin Contact:

Flush skin with plenty of water for at least 15 minutes while removing contaminated clothing

and shoes.[1]

Wash clothing before reuse.[1]

Seek medical aid.[1]

Inhalation:

Remove the individual from exposure to fresh air immediately.[1]

If the person is not breathing, give artificial respiration. If breathing is difficult, give oxygen.[1]

Seek medical attention.[1]

Ingestion:

Do NOT induce vomiting.[1]

If the person is conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of

milk or water.[1]

Never give anything by mouth to an unconscious person.[1]

Seek medical attention.[1]

Accidental Release:

Use proper personal protective equipment as indicated in the PPE section.[1]
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Vacuum or sweep up the material and place it into a suitable disposal container.[1][6]

Clean up spills immediately, observing all safety precautions.[1][6]

Avoid generating dusty conditions and ensure adequate ventilation.[1][6]

Safe Handling Workflow
The following diagram illustrates the logical flow for safely handling Aurintricarboxylic Acid in

a laboratory setting.
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Caption: Workflow for the safe handling of Aurintricarboxylic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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